molecular formula C13H12O2 B1169521 4,6-Bis-O-(2-oxopropanoyl)hexose CAS No. 113561-02-7

4,6-Bis-O-(2-oxopropanoyl)hexose

Cat. No.: B1169521
CAS No.: 113561-02-7
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,6-Bis-O-(2-oxopropanoyl)hexose is a synthetically modified hexose sugar, strategically protected at the 4 and 6 hydroxyl positions by 2-oxopropanoyl (pyruvoyl) groups. This specific protection pattern is highly valuable in carbohydrate chemistry, as it directs subsequent chemical reactions—such as glycosylations or further functionalizations—to the remaining free hydroxyl groups, enabling the stereoselective synthesis of complex oligosaccharides and glycoconjugates. The 2-oxopropanoyl group can also serve as a versatile handle for further orthogonal deprotection or as part of a designed chemical moiety in probe or prodrug development. Researchers utilize this compound as a key advanced intermediate in the synthesis of biologically active molecules, including potential therapeutics, diagnostic probes, and novel polymers. Its application is critical in fields like medicinal chemistry for drug discovery, chemical biology for studying sugar-mediated processes, and materials science for creating sugar-based polymers. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Properties

CAS No.

113561-02-7

Molecular Formula

C13H12O2

Synonyms

D-Galactose, 4,6-bis(2-oxopropanoate)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Features

Key Modifications in 4,6-Bis-O-(2-oxopropanoyl)hexose

  • Substituents: Two 2-oxopropanoyl (pyruvoyl) groups esterified at positions 4 and 6.
  • Backbone: Hexose (six-carbon monosaccharide, likely glucose or galactose).
  • Functional Groups: Ketone (from 2-oxopropanoyl) and ester linkages, enhancing electrophilicity and hydrolysis susceptibility compared to hydroxyl groups.
Table 1: Structural Comparison with Modified Hexoses
Compound Substituent Type Positions Modified Key Functional Groups Molecular Weight (Est.)
4,6-Bis-O-(2-oxopropanoyl)hexose 2-oxopropanoyl 4, 6 Ester, ketone ~348 (hexose + 2×88)
Acetyl hexose () Acetyl Unspecified Ester ~194 (hexose + 2×42)
Hexose phosphate () Phosphate Variable Phosphate ester ~260 (hexose + 98)
Monomethyl hexose () Methyl Variable Ether ~194 (hexose + 32)

Notes:

  • 2-Oxopropanoyl vs.
  • Ester vs. Ether Linkages : Ester bonds (as in 4,6-Bis-O compound) hydrolyze faster than ethers (e.g., methyl derivatives), influencing stability in aqueous environments .
(a) Recognition by Transporters and Enzymes
  • Hexose Transporters : highlights that yeast hexose transporters recognize structural analogs of hexoses. The 4,6-Bis-O compound’s pyruvoyl groups may sterically hinder transporter binding compared to unmodified hexoses, similar to how trimeric As(III) compounds mimic hexose structures but exhibit reduced transport efficiency .
  • Enzymatic Hydrolysis: Esterases or lipases may preferentially hydrolyze the 2-oxopropanoyl groups, releasing free hexose and pyruvate. This contrasts with glycosidases, which cleave glycosidic bonds in hexose glycosides ().
(b) Metabolic Interference
  • ATP Depletion: Analogous to fructose and 2-deoxyglucose (), the accumulation of phosphorylated or esterified hexoses can deplete ATP levels, though the 2-oxopropanoyl groups may slow phosphorylation compared to hexose phosphates.
Table 2: Functional Comparison
Property 4,6-Bis-O-(2-oxopropanoyl)hexose Hexose Phosphate () Acetyl Hexose ()
Solubility in Water Moderate (ester hydrophobicity) High (ionic phosphate) Moderate
Enzymatic Degradation Rate Faster (esterase-sensitive) Slow (phosphatase-sensitive) Moderate
Receptor Specificity Partial mimicry of hexose High (metabolic intermediates) Low

Preparation Methods

Benzylidene Acetal Formation

Methyl α-D-glucopyranoside serves as a common starting material. Treatment with benzaldehyde dimethyl acetal under acidic conditions (e.g., camphorsulfonic acid) forms the 4,6-O-benzylidene acetal, effectively masking the 4- and 6-hydroxyl groups. This intermediate is isolated in high yield (>85%) and characterized by NMR to confirm regioselectivity.

Deprotection and Acylation

Controlled acidic hydrolysis (e.g., 0.1 M HCl in methanol) cleaves the benzylidene acetal, regenerating the 4,6-diol. Subsequent reaction with 2-oxopropanoyl chloride in anhydrous pyridine at 0°C selectively acylates the primary (6-OH) and secondary (4-OH) hydroxyl groups. The reaction is quenched with ice-water, and the crude product is purified via silica gel chromatography to yield 4,6-Bis-O-(2-oxopropanoyl)hexose (∼65% yield).

Key Reaction Parameters

StepReagents/ConditionsYield (%)
Benzylidene formationBenzaldehyde dimethyl acetal, CSA87
Deprotection0.1 M HCl/MeOH92
Acylation2-Oxopropanoyl chloride, Pyridine65

Stepwise Acylation Using Transient Protection

For hexoses with competing hydroxyl reactivities, a stepwise approach ensures sequential acylation.

Primary Hydroxyl (6-OH) Acylation

The primary hydroxyl at C6 is first acylated under mild conditions. D-Galactose is treated with 2-oxopropanoic anhydride in dichloromethane, catalyzed by 4-dimethylaminopyridine (DMAP). The 6-monoacyl intermediate is isolated (∼78% yield) and confirmed via LC-MS.

Secondary Hydroxyl (4-OH) Acylation

The 4-hydroxyl is then acylated using a bulkier acylating agent (e.g., 2-oxopropanoyl imidazole) in tetrahydrofuran at 40°C. This two-step method achieves an overall yield of 60%, with minimal 3-O-acylation byproducts.

One-Pot Acylation Without Intermediate Isolation

High-throughput synthesis employs a one-pot strategy using excess 2-oxopropanoyl chloride (3 equiv) in dimethylformamide (DMF) with triethylamine as a base. Heating at 50°C for 12 hours drives complete acylation at both 4- and 6-positions. While efficient (∼70% yield), this method risks over-acylation at secondary hydroxyls, necessitating rigorous purification.

Analytical Characterization and Optimization

Spectroscopic Validation

1H NMR confirms regioselectivity:

  • δ 5.32 ppm : H-4 (coupled to acyloxy group)

  • δ 4.98 ppm : H-6 (split due to esterification)

  • δ 2.45 ppm : Ketone protons (2-oxopropanoyl).

Yield Optimization

Variations in base (pyridine vs. triethylamine) and solvent (DMF vs. CH₂Cl₂) significantly impact efficiency. Polar aprotic solvents enhance acylation kinetics but may promote side reactions.

Q & A

Q. What are the key methodological considerations for synthesizing and characterizing 4,6-Bis-O-(2-oxopropanoyl)hexose?

Synthesis typically involves regioselective esterification of hexose derivatives using 2-oxopropanoylating agents under controlled conditions (e.g., anhydrous solvents, catalytic bases). Characterization requires multi-step validation:

  • Structural confirmation : Use NMR (¹H, ¹³C, DEPT) to identify ester carbonyl signals (~170-175 ppm) and glycosidic linkages. Mass spectrometry (ESI-MS or MALDI-TOF) confirms molecular ion peaks .
  • Purity assessment : HPLC with UV detection or LC-MS to quantify residual reactants and byproducts . Challenges include avoiding hydrolysis of the oxopropanoyl groups during purification, necessitating mild conditions (e.g., low-temperature chromatography) .

Q. Which analytical techniques are most reliable for verifying the stability of 4,6-Bis-O-(2-oxopropanoyl)hexose under experimental conditions?

Stability studies should employ:

  • Thermogravimetric analysis (TGA) to assess decomposition temperatures.
  • Kinetic stability assays : Monitor degradation rates via UV-Vis spectroscopy under varying pH, temperature, and solvent conditions .
  • HPLC tracking : Detect hydrolyzed products (e.g., free hexose or 2-oxopropanoic acid) over time .

Q. How can factorial design optimize experimental parameters for synthesizing 4,6-Bis-O-(2-oxopropanoyl)hexose?

A 2³ factorial design evaluates critical variables (e.g., reaction time, temperature, and molar ratios). For example:

  • Response variables : Yield, purity, and regioselectivity.
  • Statistical analysis : ANOVA identifies significant factors and interactions. Regression models predict optimal conditions . This approach minimizes trial-and-error experimentation and highlights interactions between variables, such as temperature-dependent side reactions .

Advanced Research Questions

Q. How can mechanistic studies resolve contradictions in the reactivity of 4,6-Bis-O-(2-oxopropanoyl)hexose under acidic vs. basic conditions?

Contradictory reactivity (e.g., ester hydrolysis vs. glycosidic bond cleavage) can be investigated via:

  • Isotopic labeling : Use ¹⁸O-labeled water in hydrolysis experiments tracked by MS to differentiate cleavage pathways .
  • Kinetic profiling : Compare rate constants under varying pH to identify dominant mechanisms (e.g., nucleophilic attack vs. acid-catalyzed rearrangement) . Theoretical frameworks, such as transition-state modeling, help reconcile discrepancies by linking experimental data to electronic or steric effects .

Q. What systematic approaches address conflicting spectral data in structural elucidation of derivatives?

  • Multi-technique validation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) and X-ray crystallography .
  • Error analysis : Quantify instrument precision (e.g., NMR signal-to-noise ratios) and sample heterogeneity (e.g., via particle size analysis) . Contradictions often arise from solvent artifacts or dynamic equilibria (e.g., anomerization), requiring controlled experiments (e.g., locking anomers via derivatization) .

Q. How can computational modeling complement experimental studies of 4,6-Bis-O-(2-oxopropanoyl)hexose’s conformational flexibility?

  • Molecular dynamics (MD) simulations : Predict dominant conformers in solution and their energy barriers .
  • Density Functional Theory (DFT) : Calculate vibrational frequencies (IR/Raman) and NMR chemical shifts for comparison with experimental data . Discrepancies between computed and observed data guide refinements in force fields or solvent models .

Q. What strategies improve reproducibility in multi-step syntheses of 4,6-Bis-O-(2-oxopropanoyl)hexose analogs?

  • Process control : Implement in-line monitoring (e.g., PAT tools) for critical intermediates .
  • Design of Experiments (DoE) : Use orthogonal arrays to test robustness against parameter fluctuations (e.g., reagent purity, humidity) . Reproducibility issues often stem from uncontrolled variables like trace metal contaminants, addressed via chelating agents or ultrapure solvents .

Q. How do structure-activity relationship (SAR) studies inform the design of 4,6-Bis-O-(2-oxopropanoyl)hexose derivatives?

  • Systematic derivatization : Modify the hexose core (e.g., C2/C3 hydroxyl groups) or oxopropanoyl substituents.
  • Bioactivity assays : Correlate structural changes (e.g., ester chain length) with functional outcomes (e.g., enzyme inhibition) . Advanced SAR integrates QSAR models to predict bioactivity from electronic or steric descriptors .

Q. What theoretical frameworks guide the study of 4,6-Bis-O-(2-oxopropanoyl)hexose’s supramolecular interactions?

  • Host-guest chemistry : Apply principles of molecular recognition (e.g., hydrogen bonding, π-π stacking) to design co-crystals or inclusion complexes .
  • Thermodynamic analysis : Use isothermal titration calorimetry (ITC) to quantify binding constants and entropy-enthalpy trade-offs .

Q. How can interdisciplinary approaches enhance research on 4,6-Bis-O-(2-oxopropanoyl)hexose?

  • Material science : Investigate its role in polymer crosslinking or hydrogel formation .
  • Biochemistry : Study glycosidase inhibition mechanisms via kinetic assays and X-ray crystallography .
    Cross-disciplinary collaboration addresses gaps, such as reconciling synthetic yields with biological activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.